2-(2-ethylphenyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-(2-ethylphenyl)-5-nitrobenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C20H14N2O4/c1-2-12-6-3-4-9-17(12)21-19(23)15-8-5-7-13-10-14(22(25)26)11-16(18(13)15)20(21)24/h3-11H,2H2,1H3
• InChI Key: FVGDPHFESNEKQK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=O)C3=CC=CC4=CC(=CC(=C43)C2=O)[N+](=O)[O-]
• Molecular Formula: C20H14N2O4
• Molecular Weight: 346.3 g/mol

Description

2-(2-ethylphenyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione, also known as ENBPIQD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-ethylphenyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione is not fully understood. However, studies have suggested that this compound may exert its biological activities by interacting with DNA and inhibiting the activity of enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects
This compound has been shown to exhibit biochemical and physiological effects in various biological systems. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis, which are mechanisms that can lead to the death of cancer cells. In bacteria and fungi, this compound has been shown to inhibit the growth and proliferation of these microorganisms.

Advantages and Limitations for Lab Experiments

2-(2-ethylphenyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione has several advantages for lab experiments, including its ease of synthesis, high purity, and stability. However, this compound also has some limitations, including its low solubility in water and some organic solvents, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

Several future directions for research on 2-(2-ethylphenyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione can be identified. These include the development of new synthetic methods to improve the yield and purity of this compound, the investigation of its potential applications in other fields, such as catalysis and sensors, and the elucidation of its mechanism of action at the molecular level. Additionally, the evaluation of the toxicity and safety of this compound in vivo is necessary before its potential therapeutic applications can be realized.

Synthesis Methods

2-(2-ethylphenyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione can be synthesized through a multistep process involving the reaction of 2-ethylphenylamine with 2-nitrobenzaldehyde to form a Schiff base, which is then reduced using sodium borohydride to obtain the corresponding amine. The amine is then coupled with 1,3-dioxoisoindoline-5-carboxylic acid using a coupling agent to yield this compound.

Scientific Research Applications

2-(2-ethylphenyl)-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione has been found to have potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has been shown to exhibit anticancer, antibacterial, and antifungal activities. In materials science, this compound has been used as a building block for the synthesis of fluorescent materials. In organic electronics, this compound has been employed as an electron-transporting material in organic light-emitting diodes.